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Compound of Interest

Compound Name: Quinoxyfen

Cat. No.: B1680402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Quinoxyfen is a preventative fungicide belonging to the quinoline class of chemicals, highly

effective against powdery mildew diseases in a variety of crops. Its unique mode of action,

which involves the disruption of early fungal development stages, makes it a valuable tool in

integrated pest management programs, particularly in managing fungicide resistance. These

application notes provide detailed information on quinoxyfen's formulation, mechanism of

action, and protocols for its evaluation in a research setting.

Formulations and Physicochemical Properties
Quinoxyfen is commonly available as a suspension concentrate (SC). A typical formulation

contains 250 g/L of the active ingredient. For experimental purposes, it is crucial to start with a

well-characterized formulation or technical-grade quinoxyfen.

Table 1: Physicochemical Properties of Quinoxyfen

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1680402?utm_src=pdf-interest
https://www.benchchem.com/product/b1680402?utm_src=pdf-body
https://www.benchchem.com/product/b1680402?utm_src=pdf-body
https://www.benchchem.com/product/b1680402?utm_src=pdf-body
https://www.benchchem.com/product/b1680402?utm_src=pdf-body
https://www.benchchem.com/product/b1680402?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name 5,7-dichloro-4-(4-fluorophenoxy)quinoline

Molecular Formula C₁₅H₈Cl₂FNO

Molecular Weight 308.13 g/mol

Appearance Off-white solid

Melting Point 106-107.5 °C

Water Solubility
pH dependent: 0.128 mg/L (pH 5), 0.047 mg/L

(pH 7), 0.036 mg/L (pH 9)

Common Formulations
Suspension Concentrate (SC), Emulsifiable

Concentrate (EC)

Mechanism of Action
Quinoxyfen is a protectant fungicide with a novel mode of action that disrupts signal

transduction pathways in fungi, specifically interfering with G-protein signaling.[1] This

disruption occurs at the early stages of fungal development, preventing infection before visible

symptoms appear. Its primary targets are spore germination and the formation of appressoria,

the specialized structures fungi use to penetrate host tissues.[1]

Signaling Pathway Disruption
Quinoxyfen's interference with G-protein signaling is a key aspect of its fungicidal activity. It

has been shown to disrupt the production of G-proteins and perturb early cell signaling events.

[1] Research suggests that quinoxyfen may affect the function of GTPase activating proteins

(GAPs), which are crucial regulators of G-protein signaling.[1] This disruption of the signaling

cascade prevents the fungus from recognizing the host plant and initiating the infection

process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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